Cas no 108942-74-1 (1,4,10,13-tetraoxa-7λ4,16λ4-dithiacyclooctadecane 7,16-dioxide)

• Product Name: 1,4,10,13-tetraoxa-7λ4,16λ4-dithiacyclooctadecane 7,16-dioxide
• CAS No: 108942-74-1
• MF: C₁₂H₂₄O₆S₂
• MW: 328.445362091064
• CID: 1186510
• PubChem ID: 2829872
• Update Time: 2025-04-20

1,4,10,13-tetraoxa-7λ4,16λ4-dithiacyclooctadecane 7,16-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-tetraoxa-7λ4,16λ4-dithiacyclooctadecane 7,16-dioxide
• 1,4,10,13-Tetraoxa-7,16-dithiacyclooctadecane, 7,16-dioxide
• CBDivE_003071
• CTK0D6055
• AC1MD2IT
• 1,10-Dioxyd-4,7,13,16,tetraoxa-1,10-dithia-cyclooctadecan
• ACMC-20mbxh
• 1.10-dioxyd-4,7,13,16-tetraoxa-1,10-dithia-cyclooctadecan
• 1,10-Dioxyd-4,7,13,16-tetraoxa-1,10-dithia-cyclooctadecan
• Ambcb5142898
• Oprea1_330429
• 1,4,10,13-TETRAOXA-7,16-DITHIA-CYCLOOCTADECANE 7,16-DIOXIDE
• 108942-74-1
• Z56767929
• DTXSID40385262
• 1,4,10,13-tetraoxa-7,16-dithiacyclooctadecane 7,16-dioxide
• AKOS024330861

• Inchi： 1S/C12H24O6S2/c13-19-9-5-15-1-2-16-6-10-20(14)12-8-18-4-3-17-7-11-19/h1-12H2
• InChI Key： QGIDSTICJAVZLX-UHFFFAOYSA-N
• SMILES： S1(CCOCCOCCS(CCOCCOCC1)=O)=O

Computed Properties

• Exact Mass: 328.10152
• Monoisotopic Mass: 328.10143083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 71.06